Cas no 1226781-82-3 (tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo3,4-cpyrazole-5(2H)-carboxylate)

• Product Name: tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo3,4-cpyrazole-5(2H)-carboxylate
• CAS No: 1226781-82-3
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• MDL: MFCD24467621
• CID: 2084439
• PubChem ID: 71151276
• Update Time: 2025-06-09

tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo3,4-cpyrazole-5(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylic acid tert-butyl ester
• 2,4,5,6-tetrahydro-2-(methylsulfonyl)-Pyrrolo[3,4-c]pyrazole
• tert-butyl 2-(methylsulfonyl)-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate
• tert-butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate
• tert-butyl 2-methanesulfonyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate
• SNEHALFDVXIDSZ-UHFFFAOYSA-N
• AMOT0212
• BCP28735
• AM85512
• AK19890
• DTXSID401123916
• CS-M3051
• SY116151
• MFCD24467621
• tert-butyl2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate
• tert-butyl 2-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate
• BZB78182
• Pyrrolo[3,4-c]pyrazole-5(4H)-carboxylic acid, 2,6-dihydro-2-(methylsulfonyl)-, 1,1-dimethylethyl ester
• 5-Boc-2-(methylsulfonyl)-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• 1226781-82-3
• AKOS026674084
• 1,1-Dimethylethyl 2,6-dihydro-2-(methylsulfonyl)pyrrolo[3,4-c]pyrazole-5(4H)-carboxylate
• F12039
• SCHEMBL14358443
• DS-9961
• DA-47065
• AC-29238
• tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo3,4-cpyrazole-5(2H)-carboxylate

• MDL： MFCD24467621
• Inchi： 1S/C11H17N3O4S/c1-11(2,3)18-10(15)13-5-8-6-14(19(4,16)17)12-9(8)7-13/h6H,5,7H2,1-4H3
• InChI Key： SNEHALFDVXIDSZ-UHFFFAOYSA-N
• SMILES： S(C)(N1C=C2C(CN(C(=O)OC(C)(C)C)C2)=N1)(=O)=O

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 0.2

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 441.1±55.0°C at 760 mmHg
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo3,4-cpyrazole-5(2H)-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo3,4-cpyrazole-5(2H)-carboxylate

Introduction to Tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate (CAS No: 1226781-82-3)

Tert-Butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate, identified by its CAS number 1226781-82-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrrolopyrazole class, a scaffold known for its broad spectrum of biological activities and structural versatility. The presence of a tert-butyl group, a methylsulfonyl moiety, and a carboxylate functional group contributes to its unique chemical properties and potential pharmacological applications.

The structural features of Tert-butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate make it an attractive candidate for further investigation in the development of novel therapeutic agents. The tert-butyl group provides steric hindrance, which can influence binding affinity and selectivity in biological targets. Meanwhile, the methylsulfonyl group introduces a polar moiety that may enhance solubility and interactions with biological receptors. The carboxylate group offers a site for further functionalization or salt formation, broadening its utility in drug design.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Pyrrolopyrazoles, in particular, have been extensively studied for their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The specific arrangement of atoms in Tert-butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate may confer unique interactions with biological targets, making it a promising candidate for further exploration.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds. These methodologies have enabled researchers to rapidly evaluate the potential of various scaffolds, including pyrrolopyrazoles, for drug development. The structural complexity of Tert-butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate suggests that it may exhibit multiple modes of action, making it a valuable asset in the quest for next-generation therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic core. The introduction of the tert-butyl group, the methylsulfonyl moiety, and the carboxylate functionality at specific positions necessitates precise control over reaction conditions to ensure regioselectivity and functional group compatibility.

Biological evaluation of Tert-butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate has revealed promising activities against several targets of interest. For instance, preliminary studies have shown that this compound exhibits inhibitory effects on certain kinases involved in cancer progression. Additionally, its interaction with inflammatory pathways has been explored, suggesting potential applications in treating chronic inflammatory diseases. These findings underscore the therapeutic relevance of this scaffold and highlight its potential as a lead compound for further drug development.

The pharmaceutical industry continues to seek innovative approaches to address unmet medical needs. Heterocyclic compounds like Tert-butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate] offer a rich structural framework for designing molecules with tailored biological activities. By leveraging cutting-edge synthetic methodologies and biophysical techniques, researchers can optimize the pharmacokinetic properties and therapeutic efficacy of such compounds.

In conclusion,Tert-butyl 2-(Methylsulfonyl)-4,6-dihydropyrrolo[3,4-cpyrazole-5(2H)-carboxylate (CAS No: 1226781-82-3) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the development of novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological profile and explore its potential in clinical applications.